Cas no 1024338-97-3 (N-{4-[(2-bromo-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide)

• Product Name: N-{4-[(2-bromo-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide
• CAS No: 1024338-97-3
• Molecular Formula: C₁₄H₁₅BrN₂O₂
• Molecular Weight: 323.185102701187
• MDL: MFCD00129485
• CID: 4568379

N-{4-[(2-bromo-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide Properties

Names and Identifiers

• N-{4-[(2-bromo-3-oxocyclohex-1-en-1-yl)amino]phenyl}acetamide
• N-(4-((2-BROMO-3-OXOCYCLOHEX-1-ENYL)AMINO)PHENYL)ETHANAMIDE
• Acetamide, N-[4-[(2-bromo-3-oxo-1-cyclohexen-1-yl)amino]phenyl]-

• MDL： MFCD00129485
• InChIKey： IFURBULUPDMKSF-UHFFFAOYSA-N
• Inchi： 1S/C14H15BrN2O2/c1-9(18)16-10-5-7-11(8-6-10)17-12-3-2-4-13(19)14(12)15/h5-8,17H,2-4H2,1H3,(H,16,18)
• SMILES： C(NC1=CC=C(NC2CCCC(=O)C=2Br)C=C1)(=O)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 322.03169g/mol
• Heavy Atom Count: 19
• Complexity: 398
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų
• Molecular Weight: 323.18g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides